2-[4-(Furan-2-yl)-1,3-thiazol-2-yl]-4,5,6,7-tetrahydro-1H-benzimidazole

• CAS No.: 917566-92-8
• Molecular Formula: C14H13N3OS
• Molecular Weight: 271.34 g/mol
• IUPAC Name: 4-(furan-2-yl)-2-(4,5,6,7-tetrahydro-1H-benzimidazol-2-yl)-1,3-thiazole
• InChI: InChI=1S/C14H13N3OS/c1-2-5-10-9(4-1)15-13(16-10)14-17-11(8-19-14)12-6-3-7-18-12/h3,6-8H,1-2,4-5H2,(H,15,16)
• InChI Key: HKEFEENHBAQNLY-UHFFFAOYSA-N
• Canonical SMILES: C1CCC2=C(C1)NC(=N2)C3=NC(=CS3)C4=CC=CO4

Description

2-[4-(Furan-2-yl)-1,3-thiazol-2-yl]-4,5,6,7-tetrahydro-1H-benzimidazole is a useful research compound. Its molecular formula is C14H13N3OS and its molecular weight is 271.34 g/mol. The purity is usually 95%.
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Synthesis routes and methods

Procedure details

4-(2-Furyl)-N-(2-oxocyclohexyl)thiazole-2-carboxamide (239 mg, 0.823 mmol) obtained in Step 2 and ammonium trifluoroacetate (1.00 g, 7.63 mmol) were stirred at 140° C. for 2 hours, and water and ethyl acetate were added thereto, then the mixture was extracted. The organic layer was washed with brine and dried over anhydrous magnesium sulfate. The solvent was then evaporated under reduced pressure, and the resulting residue was purified by silica gel column chromatography (hexane:ethyl acetate=1:1) to give a title compound (63.0 mg, 28%).